![molecular formula C20H27NOS B1256113 [3-[(2-Methylphenyl)methyl]-1-[(5-methyl-2-thiophenyl)methyl]-3-piperidinyl]methanol](/img/structure/B1256113.png)
[3-[(2-Methylphenyl)methyl]-1-[(5-methyl-2-thiophenyl)methyl]-3-piperidinyl]methanol
Description
[3-[(2-methylphenyl)methyl]-1-[(5-methyl-2-thiophenyl)methyl]-3-piperidinyl]methanol is a member of piperidines.
Properties
Molecular Formula |
C20H27NOS |
|---|---|
Molecular Weight |
329.5 g/mol |
IUPAC Name |
[3-[(2-methylphenyl)methyl]-1-[(5-methylthiophen-2-yl)methyl]piperidin-3-yl]methanol |
InChI |
InChI=1S/C20H27NOS/c1-16-6-3-4-7-18(16)12-20(15-22)10-5-11-21(14-20)13-19-9-8-17(2)23-19/h3-4,6-9,22H,5,10-15H2,1-2H3 |
InChI Key |
FKESSBRNPVWFLH-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC=CC=C1CC2(CCCN(C2)CC3=CC=C(S3)C)CO |
solubility |
48.6 [ug/mL] |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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